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Compound of Interest

Compound Name: Diminutol

Cat. No.: B161082 Get Quote

Disclaimer: The following information is based on available Safety Data Sheets (SDS) for

compounds chemically related to "Diminutol," such as D-Mannitol and 1,2:5,6-Di-O-

isopropylidene-D-mannitol, as a specific SDS for "Diminutol" was not found. Researchers

should always consult their institution's specific safety guidelines and the manufacturer's SDS

for the exact product in use.

This guide provides essential safety and logistical information for the proper disposal of

Diminutol, designed for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
For safe handling and disposal, it is crucial to be aware of the chemical and physical properties

of the substance. The following table summarizes key data for related compounds.
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Property Value

Physical State Solid (White)

Molecular Formula C12 H22 O6

Molecular Weight 262.31 g/mol

Melting Point 105 - 114 °C / 221 - 237.2 °F

Solubility No information available

Stability Stable under normal conditions

Incompatible Materials Strong oxidizing agents, Strong acids

Hazardous Decomposition Products Carbon monoxide (CO), Carbon dioxide (CO2)

Disposal Workflow
The following diagram outlines the recommended step-by-step procedure for the disposal of

Diminutol waste.
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Waste Collection

Disposal Path

Collect waste in a
clearly labeled, sealed container.

Assess contamination level

Non-Hazardous Waste Stream
Uncontaminated

Hazardous Waste Stream
Contaminated with
hazardous material

Dispose according to
institutional guidelines for

non-hazardous chemical waste.

Arrange for pickup by
Environmental Health & Safety (EHS).

Diminutol Waste

Is the waste mixed with
any hazardous material?

Treat as Non-Hazardous
Chemical Waste

No

Treat as Hazardous
Chemical Waste

Yes

Follow institutional protocols for
non-hazardous waste disposal.

Contact EHS for hazardous
waste pickup and disposal.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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